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Compound of Interest

Compound Name: Disperse Orange 44

Cat. No.: B3418293

For Researchers, Scientists, and Drug Development Professionals

These notes provide a comprehensive overview and detailed protocols for the application of
Disperse Orange 44 in sublimation transfer printing, tailored for a scientific research
environment.

Introduction

Disperse Orange 44 is a non-ionic monoazo disperse dye known for its application in dyeing
and printing synthetic fibers, particularly polyester.[1][2] Its ability to undergo sublimation—
transitioning from a solid to a gaseous state without passing through a liquid phase—makes it
suitable for sublimation transfer printing. This process allows for the high-resolution transfer of
designs and patterns onto appropriate substrates. Beyond textiles, the principles of sublimation
transfer can be adapted for specialized applications in a laboratory setting, such as the
functionalization of polymer surfaces or the creation of analytical platforms.

Properties of Disperse Orange 44

A summary of the key physical and chemical properties of Disperse Orange 44 is presented
below. This data is essential for understanding the dye's behavior during the sublimation
process and for ensuring reproducible results.
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Property Value Reference

C.l. Name Disperse Orange 44 [2]

CAS Number 12223-26-6 [1]

Molecular Formula C16H11CIN6O2 [1]

Molecular Weight 354.75 g/mol [1]
Orange-red powder or brown

Appearance [1]
granules

Dyeing and printing of

Primary Application polyester and its blended [11[3]
fabrics
Other Substrates Acetate fibers [11[3]

Sublimation Transfer Printing: Key Parameters

The success of the sublimation transfer process is dependent on precise control over
temperature, time, and pressure. The following table summarizes the recommended
parameters for sublimation printing on polyester substrates.
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Parameter

Recommended Range

Notes

Heat Press Temperature

195 - 205°C (380 - 400°F)

Optimal temperature for
sublimation of the dye and

opening of polyester fibers.[4]

Pressing Time

45 - 60 seconds

Time may need to be adjusted
based on the thickness and

density of the substrate.[4]

Pressure

Medium to firm

Ensures close contact
between the transfer paper
and the substrate for efficient

gas transfer.[4]

Substrate Requirement

100% Polyester or blends with

at least 65% polyester

The dye bonds with the
polymer fibers of polyester.[4]

Experimental Workflow Diagram

The following diagram illustrates the key stages of the sublimation transfer printing process.
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Sublimation Transfer Printing Workflow

Design Preparation Ink Formulation
(High-Resolution Digital Image) (Disperse Orange 44 in a suitable vehicle)
Printing on Transfer Paper Substrate Preparation
(Inkjet or Screen Printing) (Pre-press polyester fabric to remove moisture)
Assembly

(Place transfer paper on substrate)

Heat Transfer
(Apply heat and pressure)

Sublimation
(Dye converts to gas and penetrates substrate)

Cooling and Separation
(Remove transfer paper)

Final Product

(Printed Substrate)

Click to download full resolution via product page
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Caption: A flowchart illustrating the sequential steps of the sublimation transfer printing
process.

Detailed Experimental Protocol

This protocol provides a step-by-step guide for performing sublimation transfer printing with
Disperse Orange 44 in a laboratory setting.

5.1. Materials and Equipment

o Disperse Orange 44 dye powder

» Sublimation ink vehicle/base

« Inkjet printer with piezoelectric printheads

e Sublimation transfer paper

» 100% white polyester fabric (or other suitable polyester-coated substrate)
e Heat press

e Heat-resistant tape

» Protective paper (e.g., parchment paper)

o Personal Protective Equipment (PPE): lab coat, gloves, safety glasses
5.2. Procedure

 Ink Preparation:

o Prepare a dispersion of Disperse Orange 44 in a suitable sublimation ink vehicle. The
concentration of the dye will influence the final color intensity. A starting concentration of 1-
5% (w/w) can be used and optimized as needed.

o Ensure the particle size of the dispersed dye is sufficiently small (typically below 300 nm)
to prevent clogging of the printer nozzles.
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e Design and Printing:

o Create a high-resolution digital design using graphic software. For accurate color
representation, use a suitable color profile (e.g., RGB).[5]

o Mirror the image horizontally before printing, as the transfer process will reverse the
image.[5]

o Print the mirrored design onto the coated side of the sublimation transfer paper using an
inkjet printer filled with the prepared Disperse Orange 44 ink.

o Allow the printed paper to dry completely.

o Substrate Preparation:

o Set the heat press to a temperature between 195-205°C (380-400°F).[4]

o Place the polyester substrate on the heat press and cover with a sheet of protective paper.

o Pre-press the substrate for 5-10 seconds to remove any moisture and to create a smooth
surface.[4]

e Sublimation Transfer:

o Place the printed transfer paper with the design facing down onto the pre-pressed
polyester substrate.

o Secure the paper in place with heat-resistant tape to prevent shifting during the transfer,
which can cause "ghosting".[5]

o Cover the assembly with a sheet of protective paper.

o Close the heat press and apply medium to firm pressure for 45-60 seconds.[4]

e Post-Transfer:

o Once the pressing time is complete, carefully open the heat press.
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o While still hot, peel away the transfer paper from the substrate in a smooth, consistent
motion.

o Allow the printed substrate to cool completely. The dye is now permanently embedded in
the polyester fibers.[6]

Signaling Pathway and Molecular Interaction
Diagram

The following diagram illustrates the molecular process of dye sublimation and its interaction

with polyester fibers.
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Molecular Mechanism of Sublimation Transfer
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(on transfer paper)
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(Polymers open)

Cooled Polyester Fibers
(Polymers close, dye is encapsulated)
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Caption: A diagram showing the phase change of the disperse dye and its infusion into
polyester fibers under heat and pressure.

Fastness Properties of Disperse Orange 44

The durability of the printed color is critical. The following table provides typical fastness grades
for Disperse Orange 44 on polyester, based on AATCC standards.
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Fastness Test Grade (out of 5)
Washing Fastness 5

* Fading 4-5

* Staining

Light Fastness 5-6

Perspiration Fastness

* Fading 5

* Staining 4-5

Ironing Fastness

* Fading 5-6

* Staining 4-5

Source: World dye variety[2]

Conclusion

The sublimation transfer printing process using Disperse Orange 44 offers a reliable method
for creating high-quality, durable prints on polyester substrates. The protocols and data
presented here provide a foundation for researchers to adapt this technique for various
scientific applications, ensuring consistency and reproducibility. Careful control of the process
parameters is paramount to achieving optimal results.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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1. Disperse orange 44 TDS|Disperse orange 44 from Chinese supplier and producer -
DISPERSE ORANGE DYES - Enoch dye [enochdye.com]

o 2. worlddyevariety.com [worlddyevariety.com]
o 3. srla.tkechemi.com [srla.tkechemi.com]

4. subligeniusprint.com [subligeniusprint.com]
e 5. insight.spandex.com [insight.spandex.com]
e 6. tvfinc.com [tvfinc.com]

» To cite this document: BenchChem. [Application Notes and Protocols: Sublimation Transfer
Printing with Disperse Orange 44]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b3418293#sublimation-transfer-printing-using-
disperse-orange-44]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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